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Compound of Interest

Compound Name: Prenyl benzoate

Cat. No.: B1582095

Prenyl Benzoate: A Key Volatile in Floral Aromas

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Prenyl benzoate (3-methyl-2-butenyl benzoate) is an aromatic ester that contributes
significantly to the complex tapestry of floral scents in a variety of plant species. Its
characteristic sweet, balsamic, and slightly fruity aroma, with nuances of tuberose and tea,
makes it a valuable compound in the fragrance industry. For researchers in plant science,
chemical ecology, and drug development, understanding the biosynthesis, analysis, and
biological context of prenyl benzoate is crucial for applications ranging from elucidating plant-
pollinator interactions to exploring novel therapeutic agents. This guide provides a
comprehensive overview of prenyl benzoate as a floral volatile, detailing its chemical
properties, biosynthetic pathways, analytical methodologies, and quantitative occurrence.

Chemical and Physical Properties

Prenyl benzoate is a colorless liquid with the molecular formula C12H1402 and a molecular
weight of 190.24 g/mol . A summary of its key physical and chemical properties is presented in
Table 1. Its relatively high boiling point and low vapor pressure contribute to its role as a
middle-to-base note in fragrances, providing longevity and depth to the overall scent profile.
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Property Value Reference(s)
Molecular Formula C12H1402

Molecular Weight 190.24 g/mol

CAS Number 5205-11-8

Appearance Colorless clear liquid

Sweet, balsamic, fruity, floral,

Odor Profile )
with tea and tuberose notes
Boiling Point 269.66 °C (estimated)
Flash Point 98.89 °C
Specific Gravity 1.016-1.025 @ 25 °C
Refractive Index 1.514-1.521 @ 20 °C
B Insoluble in water; soluble in
Solubility
alcohol
Vapor Pressure 0.002 hPa @ 20°C

Biosynthesis of Prenyl Benzoate in Floral Tissues

The biosynthesis of prenyl benzoate in plants involves the convergence of two major
metabolic pathways: the shikimate pathway, which produces benzoic acid, and the terpenoid
(or isoprenoid) biosynthesis pathway, which provides the prenyl group.

Biosynthesis of the Benzoic Acid Moiety

The formation of benzoic acid in plants primarily occurs through the (3-oxidative pathway,
starting from L-phenylalanine, an aromatic amino acid derived from the shikimate pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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